(3,4-Bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol

• Molecular Formula: C13H20O5
• Molecular Weight: 256.29 g/mol
• IUPAC Name: [3,4-bis(2-methoxyethoxy)phenyl]methanol
• InChI: InChI=1S/C13H20O5/c1-15-5-7-17-12-4-3-11(10-14)9-13(12)18-8-6-16-2/h3-4,9,14H,5-8,10H2,1-2H3
• InChI Key: ORCWDOIYOUTISN-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)CO)OCCOC

Description

(3,4-Bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol is a useful research compound. Its molecular formula is C13H20O5 and its molecular weight is 256.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3,4-bis{[2-(methyloxy)ethyl]oxy}benzoate, (1.1 g, 3.9 mmol) at 0° C. was added a solution of lithium aluminum hydride in tetrahydrofuran (1.0M, 5.0 mL, 5.0 mmol) and the resulting mixture was stirred for one hour. It was then quenched with ethyl acetate (2 mL) and 5% sodium hydroxide solution (2 mL), diluted with ether (100 mL), and filtered. The filtrate was washed water and brine (100 mL each), dried over sodium sulfate, filtered and concentrated to give (3,4-bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol (0.82 g, 3.2 mmol, 82% yield). 1H NMR (400 MHz, CDCl3): 6.93 (s, 1H), 6.87 (s, 2H), 4.59 (s, 2H), 4.16-4.13 (m, 4H), 3.77-3.74 (m, 4H), 3.44 (s, 6H).